3,4-diethoxy-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzamide

• IUPAC Name: 3,4-diethoxy-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide
• InChI: InChI=1S/C22H23FN2O3S/c1-3-27-19-9-8-15(13-20(19)28-4-2)21(26)24-11-10-18-14-29-22(25-18)16-6-5-7-17(23)12-16/h5-9,12-14H,3-4,10-11H2,1-2H3,(H,24,26)
• InChI Key: ZOVHVZPXCZDXFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCCC2=CSC(=N2)C3=CC(=CC=C3)F)OCC
• Molecular Formula: C22H23FN2O3S
• Molecular Weight: 414.5 g/mol

Description

3,4-diethoxy-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzamide is a compound that has been synthesized for scientific research purposes. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 3,4-diethoxy-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzamide involves the inhibition of various signaling pathways that are involved in cell growth and proliferation. This compound has been found to inhibit the PI3K/Akt/mTOR pathway, which is a key signaling pathway that is often dysregulated in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to induce apoptosis in cancer cells, inhibit cell growth and proliferation, and reduce tumor size in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-diethoxy-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This compound has also been found to have low toxicity, making it a potential candidate for cancer therapy. However, one of the limitations of using this compound is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3,4-diethoxy-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzamide. One potential direction is the development of more soluble analogs of this compound that can be more easily administered in vivo. Another direction is the study of the combination of this compound with other chemotherapeutic agents to enhance its efficacy. Additionally, the potential use of this compound in other fields of research, such as neurodegenerative diseases and inflammation, should also be explored.

Synthesis Methods

The synthesis of 3,4-diethoxy-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzamide involves the reaction of 2-aminothiazole with 3-fluoroacetophenone to form the intermediate compound 2-(3-fluorophenyl)-1,3-thiazol-4-yl)ethan-1-one. This intermediate is then reacted with 3,4-diethoxybenzoyl chloride in the presence of a base to yield the final product.

Scientific Research Applications

3,4-diethoxy-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzamide has been used in various scientific research applications. One of the most common applications is in the study of cancer. This compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.